Cas no 20615-47-8 (1,3-bis(4-methoxyphenyl)propan-1-one)

• Product Name: 1,3-bis(4-methoxyphenyl)propan-1-one
• CAS No: 20615-47-8
• MF: C₁₇H₁₈O₃
• MW: 270.323025226593
• CID: 1398893
• PubChem ID: 256368
• Update Time: 2025-09-23

1,3-bis(4-methoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1,3-bis(4-methoxyphenyl)propan-1-one
• 4'-Methoxy-3-(4-methoxyphenyl)propiophenone
• 1,3-bis(4-methoxyphenyl)-1-propanone
• 1,3-bis-(4-methoxy-phenyl)-propan-1-one
• 1,3-bis-(4-methoxyphenyl)propanone
• 1,3-di(2,4-dimethoxyphenyl)propan-1-one
• 1,3-di(4-methoxyphenyl)propan-1-one
• AK-087/42718365
• MLS001180556
• 4',4-Dimethoxydihydrochalcone
• 20615-47-8
• NSC83182
• DTXSID00292488
• NSC-83182
• CHEMBL1735986
• MFCD00757267
• SCHEMBL7868896
• NSC 83182
• AKOS009347853
• NCIOpen2_005125
• 1,3-bis(4-methoxyphenyl)-propan-1-one
• 1-Propanone, 1,3-bis(4-methoxyphenyl)-
• HMS2782F14
• 4?,4-Dimethoxydihydrochalcone
• SMR000476559
• XD161921

• MDL： MFCD00757267
• Inchi： 1S/C17H18O3/c1-19-15-8-3-13(4-9-15)5-12-17(18)14-6-10-16(20-2)11-7-14/h3-4,6-11H,5,12H2,1-2H3
• InChI Key： RBUUTPKKWGVWCJ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)OC)CCC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 270.12600
• Monoisotopic Mass: 270.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 3.51930

Additional information on 1,3-bis(4-methoxyphenyl)propan-1-one

Comprehensive Guide to 1,3-bis(4-methoxyphenyl)propan-1-one (CAS No. 20615-47-8): Properties, Applications, and Market Insights

1,3-bis(4-methoxyphenyl)propan-1-one (CAS No. 20615-47-8) is an organic compound that has garnered significant attention in the chemical and pharmaceutical industries due to its unique structural properties and versatile applications. This methoxy-substituted propanone derivative is characterized by its aromatic rings and ketone functional group, making it a valuable intermediate in synthetic chemistry. In this comprehensive guide, we will explore its chemical properties, industrial uses, and the latest market trends, while addressing common queries from researchers and industry professionals.

The molecular structure of 1,3-bis(4-methoxyphenyl)propan-1-one features two 4-methoxyphenyl groups attached to a propan-1-one backbone. This configuration imparts distinct physicochemical properties, such as moderate solubility in organic solvents and stability under standard conditions. Researchers often inquire about its synthesis methods, with popular searches including "how to synthesize 1,3-bis(4-methoxyphenyl)propan-1-one" and "CAS 20615-47-8 reaction pathways." The compound is typically synthesized via Friedel-Crafts acylation or condensation reactions involving 4-methoxyacetophenone derivatives.

One of the most prominent applications of 1,3-bis(4-methoxyphenyl)propan-1-one is in the pharmaceutical sector, where it serves as a key intermediate for drug development. Its structural motif is found in compounds with potential anti-inflammatory and antioxidant properties, aligning with current trends in neurodegenerative disease research. Recent studies have explored its derivatives as inhibitors of enzymes like COX-2, a hot topic in pain management therapeutics. Industry professionals frequently search for "CAS 20615-47-8 pharmaceutical uses" and "methoxy phenyl ketone bioactive compounds," reflecting growing interest in this area.

Beyond pharmaceuticals, 1,3-bis(4-methoxyphenyl)propan-1-one finds utility in material science, particularly in the development of organic semiconductors and photoactive materials. The conjugated system of its aromatic rings allows for interesting electronic properties, making it relevant to solar cell research and OLED technology. With the global push toward renewable energy, searches for "aromatic ketones in photovoltaics" and "CAS 20615-47-8 material applications" have increased significantly in academic databases.

The market dynamics for 1,3-bis(4-methoxyphenyl)propan-1-one reflect its growing importance. Major chemical suppliers have reported steady demand from research institutions and specialty chemical manufacturers. Pricing trends for this high-purity ketone compound vary based on production scale and purity requirements (typically 97%-99%), with current market analyses available under search terms like "CAS 20615-47-8 price trends" and "1,3-bis(4-methoxyphenyl)propan-1-one suppliers." The compound's stability and relatively low toxicity (as per standard handling protocols) contribute to its accessibility for laboratory use.

Quality control and analytical characterization are frequent concerns for users of 1,3-bis(4-methoxyphenyl)propan-1-one. Common analytical techniques include HPLC (for purity assessment), GC-MS (for identification), and NMR spectroscopy (for structural confirmation). Researchers often search for "CAS 20615-47-8 NMR peaks" or "HPLC methods for bis(4-methoxyphenyl)propanone," indicating the need for detailed technical information. The compound typically shows characteristic signals at δ 3.8 ppm (methoxy protons) and δ 7.2-7.8 ppm (aromatic protons) in ¹H NMR spectra.

Environmental and regulatory aspects of 1,3-bis(4-methoxyphenyl)propan-1-one are also important considerations. While not classified as hazardous under current regulations, proper laboratory handling procedures should always be followed. The compound's environmental fate and biodegradation pathways are subjects of ongoing research, particularly in the context of green chemistry initiatives. These concerns are reflected in search queries like "CAS 20615-47-8 environmental impact" and "methoxy phenyl ketone biodegradability."

Future research directions for 1,3-bis(4-methoxyphenyl)propan-1-one may explore its potential in catalysis and asymmetric synthesis, areas that align with current trends in sustainable chemistry. The compound's rigid structure offers possibilities for chiral derivatization, a topic gaining traction in pharmaceutical synthesis. Additionally, computational chemistry studies predicting its interactions with biological targets represent an emerging area of interest, as evidenced by growing literature on "molecular docking studies of bis(4-methoxyphenyl) ketones."

For researchers working with 1,3-bis(4-methoxyphenyl)propan-1-one, proper storage conditions (typically room temperature in airtight containers protected from light) and handling precautions (use of standard personal protective equipment) are recommended. While the compound exhibits good stability, prolonged exposure to extreme conditions should be avoided to maintain purity. These practical considerations are often searched as "CAS 20615-47-8 storage guidelines" and "handling methoxy-substituted propanones."

In conclusion, 1,3-bis(4-methoxyphenyl)propan-1-one (CAS No. 20615-47-8) represents a versatile chemical building block with significant potential across multiple scientific disciplines. Its unique combination of aromatic and carbonyl functionalities continues to inspire innovative applications in medicine, materials science, and beyond. As research progresses, this compound will likely remain an important subject of investigation, particularly in areas addressing current global challenges in healthcare and sustainable technology.